N-(2,4-Dimethyl-3-nitrophenyl)acetamide
Description
N-(2,4-Dimethyl-3-nitrophenyl)acetamide (C₁₀H₁₂N₂O₃) is an aromatic acetamide derivative featuring a phenyl ring substituted with two methyl groups (positions 2 and 4) and a nitro group at position 2. Its molecular weight is 208.22 g/mol, and its structure is defined by the SMILES string CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-] .
Properties
CAS No. |
39182-88-2 |
|---|---|
Molecular Formula |
C10H12N2O3 |
Molecular Weight |
208.21 g/mol |
IUPAC Name |
N-(2,4-dimethyl-3-nitrophenyl)acetamide |
InChI |
InChI=1S/C10H12N2O3/c1-6-4-5-9(11-8(3)13)7(2)10(6)12(14)15/h4-5H,1-3H3,(H,11,13) |
InChI Key |
UCPGMSZAKZKWRS-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-] |
Canonical SMILES |
CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-] |
Other CAS No. |
39182-88-2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Acetamide Derivatives
Structural and Physical Properties
Table 1: Key Properties of N-(2,4-Dimethyl-3-nitrophenyl)acetamide and Analogs
Toxicity and Environmental Impact
- However, methyl groups could mitigate reactivity compared to unsubstituted analogs .
- Environmental Persistence : Chlorinated derivatives (e.g., ) exhibit longer half-lives in soil, raising ecological concerns .
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